Cas no 261952-00-5 (4-Methyl-3-(trifluoromethyl)benzamide)

• Product Name: 4-Methyl-3-(trifluoromethyl)benzamide
• CAS No: 261952-00-5
• MF: C₉H₈F₃NO
• MW: 203.1611328125
• MDL: MFCD01631499
• CID: 1430264
• PubChem ID: 2775575
• Update Time: 2025-10-23

4-Methyl-3-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 4-methyl-3-(trifluoromethyl)-
• 4-METHYL-3-(TRIFLUOROMETHYL)BENZAMIDE
• AKOS015955984
• SCHEMBL2706728
• IELCRNVRCVJVGU-UHFFFAOYSA-N
• CS-0205984
• DTXSID201286433
• MFCD01631499
• PS-8163
• 261952-00-5
• SB77028
• 4-Methyl-3-(trifluoromethyl)benzamide

• MDL： MFCD01631499
• Inchi： 1S/C9H8F3NO/c1-5-2-3-6(8(13)14)4-7(5)9(10,11)12/h2-4H,1H3,(H2,13,14)
• InChI Key： IELCRNVRCVJVGU-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(N)=O)C=CC=1C)(F)F

Computed Properties

• Exact Mass: 203.05584
• Monoisotopic Mass: 203.05579836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• PSA: 43.09

4-Methyl-3-(trifluoromethyl)benzamide Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Additional information on 4-Methyl-3-(trifluoromethyl)benzamide

4-Methyl-3-(Trifluoromethyl)Benzamide: A Comprehensive Overview

4-Methyl-3-(trifluoromethyl)benzamide, also known by its CAS number 261952-00-5, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of benzamide derivatives, which are widely studied for their potential applications in drug discovery and material science. The structure of 4-methyl-3-(trifluoromethyl)benzamide consists of a benzene ring substituted with a methyl group at the 4-position and a trifluoromethyl group at the 3-position, with an amide functional group attached to the benzene ring.

The synthesis of 4-methyl-3-(trifluoromethyl)benzamide typically involves multi-step organic reactions, including Friedel-Crafts acylation and subsequent functional group transformations. The presence of electron-withdrawing groups like the trifluoromethyl group significantly influences the electronic properties of the benzene ring, making this compound highly reactive in various chemical reactions. Recent studies have explored its role as a building block in constructing bioactive molecules, particularly in the development of kinase inhibitors and other therapeutic agents.

In terms of applications, 4-methyl-3-(trifluoromethyl)benzamide has shown promise in medicinal chemistry due to its ability to modulate protein-protein interactions. For instance, researchers have utilized this compound as a lead structure in designing inhibitors for oncogenic proteins, such as Bcl-2 family proteins, which are implicated in apoptosis regulation. The trifluoromethyl group contributes to the compound's lipophilicity and metabolic stability, making it an attractive candidate for drug development.

Moreover, the unique electronic properties of 4-methyl-3-(trifluoromethyl)benzamide have led to its investigation in materials science. Its ability to form stable amide bonds makes it a potential candidate for constructing advanced materials, such as polymers and self-assembled monolayers. Recent advancements in click chemistry have further expanded its utility by enabling rapid and efficient conjugation with other functional groups.

The environmental impact and safety profile of 4-methyl-3-(trifluoromethyl)benzamide are also areas of active research. Studies have focused on its biodegradation pathways and potential toxicity to aquatic organisms. Understanding these aspects is crucial for ensuring sustainable practices in its production and application.

In conclusion, 4-methyl-3-(trifluoromethyl)benzamide is a versatile compound with diverse applications across multiple disciplines. Its unique structural features and reactivity make it an invaluable tool in modern chemical research. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing both scientific knowledge and practical innovations.